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Get Quote

The supplier explicitly states that isolicoflavonol requires protection from light during transportation and

storage [1]. The following table summarizes the key handling parameters:

Handling Aspect Recommended Protocol

Light Exposure Protect from light (avoid light exposure) [1].

Storage (Powder) -20°C for 3 years; 4°C for 2 years [1].

Storage (Solution) -80°C for 6 months; -20°C for 1 month [1].

Solubility (DMSO) 100 mg/mL (282.21 mM) [1].

Scientific Background & Experimental Evidence

Understanding the properties of isolicoflavonol and its class of compounds provides the rationale for these

handling protocols.

Molecular Identity: Isolicoflavonol (CAS No. 94805-83-1) is a flavone-type flavonoid with the
molecular formula C₂₀H₁₈O₆ and a molecular weight of 354.35 g/mol [1].

Flavonoid Photostability: Research on flavonoids as a class shows they are susceptible to
degradation when exposed to light, which can alter their structure and biological activity [2]. The

presence of specific functional groups, like a hydroxyl group at position 3, is associated with higher
photosensitivity [2].
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UV-Vis Absorption & Photoreactivity: According to regulatory guidelines (ICH S10), a molecule is

considered potentially photoreactive if it absorbs light in the range of 290 to 700 nm with a molar
extinction coefficient (MEC) above 1000 L·mol⁻¹·cm⁻¹ [3] [4]. This principle is central to photosafety

evaluation in drug development [3] [4].

Key Experimental Protocols

Determining UV-Vis Absorption Spectrum

This experiment is critical to assess a compound's potential for light absorption and photoreactivity [3] [4].

Principle: UV-Vis spectroscopy measures the amount of UV or visible light a compound absorbs. The

absorption spectrum helps identify the specific wavelengths at which a compound is photoactive [5].
Instrumentation: A UV-Vis spectrophotometer, typically comprising a xenon lamp (light source), a

monochromator (wavelength selector), and a detector (e.g., photomultiplier tube) [5].
Sample Preparation: Due to isolicoflavonol's low water solubility, use a spectroscopically

transparent solvent like methanol to prepare the sample [3] [4]. Use quartz cuvettes, as glass and
plastic absorb UV light [5].

Procedure:
Record a baseline with the solvent (methanol).

Obtain the absorption spectrum of your isolicoflavonol sample.
Identify any absorption maxima (λmax) between 290 and 700 nm.

Calculate the molar extinction coefficient (MEC) at the λmax using the Beer-Lambert law (A = ε
* c * l). An MEC > 1000 L·mol⁻¹·cm⁻¹ indicates significant light absorption and potential

photoreactivity [3] [4].

The experimental workflow for photosafety assessment can be visualized as follows:
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Prepare Compound Solution

Obtain UV-Vis Absorption Spectrum

Analyze Spectrum for
λmax (290-700 nm)

MEC at λmax > 1000 L·mol⁻¹·cm⁻¹?

Potentially Photoreactive
Proceed with in vitro assays

 Yes

Low Photoreactivity Concern
No further testing may be needed

 No

Click to download full resolution via product page

In Vitro 3T3 NRU Phototoxicity Test

If UV-Vis analysis suggests photoreactivity, this validated in vitro assay is the standard next step for

photosafety evaluation [3] [4].

Principle: This test compares the cytotoxicity of a test substance with and without exposure to a non-
cytotoxic dose of light. A significant reduction in cell viability in the presence of light indicates

phototoxicity [4].
Key Steps:

Expose mouse fibroblast (3T3) cells to various concentrations of isolicoflavonol.
Irradiate one set of cells with a simulated solar light source (e.g., xenon arc lamp) and keep

another set in the dark.
Measure cell viability using the Neutral Red Uptake (NRU) assay.
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Calculate the Photo-Irritation Factor (PIF). A PIF above a certain threshold indicates a

phototoxic potential [4].

Important Considerations & Data Gaps

Direct Data Gap: Please note that while the handling protocols for isolicoflavonol are clear, no
specific experimental UV-Vis spectrum or MEC data for isolicoflavonol was available in the
current search results. The guidance provided is based on its classification as a flavone and

regulatory standards.
Solvent Selection: The choice of solvent (e.g., methanol vs. DMSO) can significantly impact the

shape of the UV-Vis spectrum. Methanol is recommended for its protic nature and transparency in the
relevant wavelength range [3] [4].

Antioxidant Activity Changes: Be aware that the degradation of flavonoids under light can
sometimes lead to an increase in their antioxidant activity, which is an important consideration for

activity assays [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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